Cas no 942852-90-6 (methyl 3-chloro-4-cyclopropyl-2,4-dioxobutanoate)

• Product Name: methyl 3-chloro-4-cyclopropyl-2,4-dioxobutanoate
• CAS No: 942852-90-6
• MF: C₈H₉ClO₄
• MW: 204.607661962509
• MDL: MFCD09164634
• CID: 3157189
• PubChem ID: 25246958
• Update Time: 2025-05-25

methyl 3-chloro-4-cyclopropyl-2,4-dioxobutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-chloro-4-cyclopropyl-2,4-dioxobutanoate
• STK263685
• CS-0301812
• EN300-230798
• AKOS005167309
• BBL038230
• 942852-90-6
• methyl3-chloro-4-cyclopropyl-2,4-dioxobutanoate

• MDL： MFCD09164634
• Inchi： 1S/C8H9ClO4/c1-13-8(12)7(11)5(9)6(10)4-2-3-4/h4-5H,2-3H2,1H3
• InChI Key： MYHIFYXDMCCANH-UHFFFAOYSA-N
• SMILES： ClC(C(C(=O)OC)=O)C(C1CC1)=O

Computed Properties

• Exact Mass: 204.0189365Da
• Monoisotopic Mass: 204.0189365Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 60.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Gamma-keto acids and derivatives

Additional information on methyl 3-chloro-4-cyclopropyl-2,4-dioxobutanoate

Compound CAS No. 942852-90-6: Methyl 3-Chloro-4-Cyclopropyl-2,4-Dioxobutanoate

Methyl 3-chloro-4-cyclopropyl-2,4-dioxobutanoate is a synthetic organic compound with the CAS registry number 942852-90-6. This compound belongs to the class of esters and is characterized by its unique structure, which includes a chlorinated cyclopropane moiety and a dioxo group. The compound has garnered attention in recent years due to its potential applications in pharmaceutical research and as an intermediate in organic synthesis.

The structure of methyl 3-chloro-4-cyclopropyl-2,4-dioxobutanoate is notable for its combination of functional groups. The presence of the chloro group at the third position and the cyclopropyl group at the fourth position on the butanoate backbone introduces interesting stereochemical and electronic properties. This makes the compound a valuable tool in exploring reactivity and selectivity in various organic reactions.

Recent studies have highlighted the role of methyl 3-chloro-4-cyclopropyl-2,4-dioxobutanoate in medicinal chemistry. Researchers have investigated its potential as a building block for constructing bioactive molecules. For instance, its ability to undergo nucleophilic attack at the carbonyl groups has been exploited in the synthesis of complex ring systems, which are often found in natural products and drug candidates.

In terms of synthesis, methyl 3-chloro-4-cyclopropyl-2,4-dioxobutanoate can be prepared through a variety of routes, including oxidation reactions and esterifications. One notable method involves the oxidation of a suitable alcohol precursor followed by esterification with methanol. The use of modern catalytic systems has significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

The compound's stability under various reaction conditions has also been a topic of interest. Studies have shown that methyl 3-chloro-4-cyclopropyl-2,4-dioxobutanoate exhibits good thermal stability and is resistant to hydrolysis under mild conditions. These properties make it suitable for use in multi-step synthesis protocols where intermediates need to remain stable throughout the reaction sequence.

From an environmental perspective, understanding the fate and behavior of methyl 3-chloro-4-cyclopropyl-2,4-dioxobutanoate in different ecosystems is crucial. Recent research has focused on its biodegradation pathways and toxicity profiles. Initial findings suggest that the compound undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in aquatic environments.

In conclusion, methyl 3-chloro-4-cyclopropyl-2,4-dioxobutanoate (CAS No. 942852-90-6) is a versatile compound with promising applications in organic synthesis and pharmaceutical research. Its unique structure and favorable chemical properties make it an attractive candidate for further exploration in both academic and industrial settings.